D149 Dye

• Molecular Formula: C42H35N3O4S3
• Molecular Weight: 741.9 g/mol
• InChI: InChI=1S/C42H35N3O4S3/c1-2-43-40(49)38(52-42(43)50)41-44(25-37(46)47)39(48)36(51-41)24-27-18-21-35-33(23-27)31-14-9-15-34(31)45(35)30-19-16-26(17-20-30)22-32(28-10-5-3-6-11-28)29-12-7-4-8-13-29/h3-8,10-13,16-24,31,34H,2,9,14-15,25H2,1H3,(H,46,47)/b36-24-,41-38-
• InChIKey: OZFUEQNYOBIXTB-QTAIZBDDSA-N

D149 Dye: Indoline Sensitizer for DSSCs

D149 Dye (CAS 786643-20-7, C42H35N3O4S3) is a metal-free indoline-based organic sensitizer developed primarily for dye-sensitized solar cells (DSSCs). It exhibits a peak extinction coefficient of 68,700 M⁻¹cm⁻¹ at 540 nm, which is approximately five times higher than that of the benchmark ruthenium complex N719 (13,900 M⁻¹cm⁻¹ at 535 nm) [1]. This high molar absorptivity, combined with its panchromatic absorption profile and non-metallic composition, positions D149 as a leading candidate for low-cost, high-efficiency photovoltaic applications . The dye's molecular architecture features an indoline donor linked to a double-rhodanine acceptor with a carboxylic acid anchoring group, enabling efficient electron injection into semiconductor oxides like TiO₂ and ZnO [2].

1 Metal-free indoline sensitizer for DSSC research on TiO₂ and ZnO photoanodes

2 Reported high extinction supports thin-film and solid-state device architectures

3 Suitable for co-sensitization protocols with complementary linear dyes for panchromatic response

• [1] PeptideDB. (n.d.). D149 Dye - Product Database. Retrieved from https://www.peptidedb.com/database/D149-Dye.html View Source
• [2] Zhang, C. R., Liu, L., Zhe, J. W., Jin, N. Z., Yuan, L. H., Chen, Y. H., ... & Chen, H. S. (2013). Comparative study on electronic structures and optical properties of indoline and triphenylamine dye sensitizers for solar cells. Journal of Molecular Modeling, 19(4), 1553-1563. View Source

D149 Dye: Why Substitution Fails

In dye-sensitized solar cells, the performance of a sensitizer is not solely determined by its absorption spectrum; rather, it is the result of a complex interplay between molecular structure, interfacial electron transfer dynamics, and long-term photochemical stability. Even within the same indoline family, small variations in acceptor groups or alkyl chains dramatically alter device efficiency and longevity [1]. For instance, replacing the double-rhodanine acceptor of D149 with a cyanoacrylic group (as in D131) accelerates electron injection but also increases recombination losses [2]. Conversely, extending the alkyl chain from ethyl to octyl (as in D205) suppresses recombination but may reduce adsorption density. Generic substitution without understanding these structure-property relationships risks significant losses in power conversion efficiency, fill factor, or operational lifetime [3]. The following quantitative evidence guide details precisely where D149 demonstrates measurable superiority or distinct behavior compared to its closest chemical analogs.

Acceptor group substitution (e.g., cyanoacrylic in D131) may shift electron injection kinetics and alter recombination losses relative to the double-rhodanine acceptor in D149

Alkyl chain extension (e.g., octyl in D205) may reduce TiO₂ adsorption density despite suppressing recombination, affecting overall photocurrent

Generic indoline substitution without acceptor and chain-length validation risks efficiency and fill-factor losses; structure-property review is recommended

• [1] Cheng, H. M., & Hsieh, W. F. (2010). Electron transfer properties of organic dye-sensitized solar cells based on indoline sensitizers with ZnO nanoparticles. Nanotechnology, 21(48), 485202. View Source
• [2] El-Zohry, A. M., & Zietz, B. (2019). The origin of slow electron injection rates for indoline dyes used in dye-sensitized solar cells. Dyes and Pigments, 160, 671-674. View Source
• [3] Zietz, B., & El-Zohry, A. (2014). Are Most Organic DSC Dyes Photolabile? Dye Photoisomerisation and Other Decay Paths. Proceedings of 6th International Conference on Hybrid and Organic Photovoltaics (HOPV14). View Source

D149 Dye Performance Evidence

Extinction Coefficient: D149 vs. N719

The molar extinction coefficient (ε) of D149 is significantly higher than that of the benchmark ruthenium sensitizer N719. This difference directly translates to enhanced light-harvesting efficiency, particularly in thinner photoanode films where optical density is limiting [1].

Peak Extinction

Head-to-head

68,700 vs 13,900 M⁻¹cm⁻¹

Supports thinner photoanode designs with maintained light harvesting Solution-phase UV-Vis context; ~4.9× reported difference

Evidence Dimension	Peak Molar Extinction Coefficient (ε)
Target Compound Data	68,700 M⁻¹cm⁻¹ at 540 nm
Comparator Or Baseline	N719: 13,900 M⁻¹cm⁻¹ at 535 nm
Quantified Difference	D149 exhibits approximately 4.94 times higher extinction
Conditions	Solution-phase UV-Vis absorption spectroscopy

Why This Matters

Higher extinction allows for thinner TiO₂ or ZnO layers in DSSCs, reducing material costs and electron transport losses while maintaining comparable light absorption.

• [1] Lin, J., Heo, Y. U., Nattestad, A., Shahabuddin, M., Yamauchi, Y., & Kim, J. H. (2015). N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells - a comparative study. Physical Chemistry Chemical Physics, 17(11), 7201-7209. View Source

ZnO DSSC Efficiency: D149 vs. N719

When fabricated on identical hierarchically structured ZnO photoanodes, D149-sensitized cells consistently outperform N719-sensitized cells. This advantage is attributed not only to higher light absorption but also to reduced interfacial charge-transfer resistance [1].

ZnO DSSC Efficiency

Head-to-head

η 5.2% vs 4.5% (D149 vs N719)

Reported higher ZnO device performance under identical fabrication 16 µm ZnO film; AM 1.5; iodide/triiodide electrolyte

Evidence Dimension	Power Conversion Efficiency (η) under AM 1.5
Target Compound Data	5.2% (16 µm ZnO film)
Comparator Or Baseline	N719: 4.5%
Quantified Difference	D149 yields a relative efficiency increase of 15.6%
Conditions	ZnO nanocrystalline aggregates, 16 µm film thickness, iodide/triiodide electrolyte

Why This Matters

Demonstrates that D149 is a superior sensitizer for ZnO-based DSSCs, a critical platform for low-cost, flexible solar cells where ruthenium dyes often underperform or cause degradation.

• [1] Ren, Y. (2012). Zinc-based dye-sensitized solar cells and large-area fabrication (Master's thesis, Beijing University of Chemical Technology). Wanfang Data. View Source

ZnO Interfacial Resistance: D149 vs. N719

Electrochemical impedance spectroscopy (EIS) reveals that the surface resistance at the ZnO/dye/electrolyte interface is markedly lower for D149 compared to N719. This reduced resistance facilitates more efficient electron collection and contributes to higher fill factors and overall efficiency [1].

Interface Resistance

Head-to-head

Rct 15.5 vs 21.3 Ω (D149 vs N719)

Lower reported charge-transfer resistance at ZnO/dye/electrolyte interface EIS under illumination; complete DSSC device

Evidence Dimension	Surface Resistance (R_ct)
Target Compound Data	15.5 Ω
Comparator Or Baseline	N719: 21.3 Ω
Quantified Difference	D149 reduces interfacial resistance by 27.2%
Conditions	ZnO photoanode in complete DSSC device, under illumination

Why This Matters

Lower interface resistance directly correlates with improved fill factor and reduced series resistance losses, making D149 a more efficient choice for ZnO-based photovoltaic devices.

• [1] Ren, Y. (2012). Zinc-based dye-sensitized solar cells and large-area fabrication (Master's thesis, Beijing University of Chemical Technology). Wanfang Data. View Source

IPCE on ZnO: D149 vs. N719

The monochromatic incident photon-to-current conversion efficiency (IPCE) spectrum provides a wavelength-resolved measure of how effectively absorbed photons are converted to electrical current. D149 exhibits substantially higher IPCE across its absorption range compared to N719 on the same ZnO substrate [1].

Peak IPCE

Head-to-head

66% vs 49% (D149 vs N719)

Reported higher monochromatic photon conversion on ZnO Complete DSSC device; monochromatic illumination

Evidence Dimension	Peak IPCE Value
Target Compound Data	66%
Comparator Or Baseline	N719: 49%
Quantified Difference	D149 achieves 34.7% higher relative IPCE
Conditions	ZnO photoanode, monochromatic light, complete DSSC device

Why This Matters

Higher IPCE indicates more efficient conversion of absorbed photons to electrons, directly contributing to higher short-circuit current density (J_sc) and overall device efficiency.

• [1] Ren, Y. (2012). Zinc-based dye-sensitized solar cells and large-area fabrication (Master's thesis, Beijing University of Chemical Technology). Wanfang Data. View Source

Electron Injection Dynamics: D149 vs. D131

Ultrafast transient infrared spectroscopy reveals that indoline dyes bearing rhodanine acceptor groups (D149, D102, D205) exhibit a slow, picosecond-scale electron injection component on TiO₂, which is absent in the cyanoacrylic dye D131. This slower injection pathway is associated with reduced detrimental electron recombination, contributing to higher overall device performance [1].

Injection Dynamics

Method context

Slow ps-scale injection component present

Distinct injection/recombination balance relative to cyanoacrylic dyes TiO₂ surface; ultrafast transient IR spectroscopy

Evidence Dimension	Electron Injection Time Constant (slow component)
Target Compound Data	Presence of a picosecond-scale slow injection process
Comparator Or Baseline	D131: Absence of slow injection; faster but with higher recombination
Quantified Difference	Qualitative difference in injection dynamics
Conditions	TiO₂ surface, ultrafast transient infrared probe

Why This Matters

The unique injection kinetics of rhodanine-based dyes like D149 provide a favorable balance between charge injection and recombination suppression, a key factor in achieving high open-circuit voltages and fill factors.

• [1] El-Zohry, A. M., & Zietz, B. (2019). The origin of slow electron injection rates for indoline dyes used in dye-sensitized solar cells. Dyes and Pigments, 160, 671-674. View Source

Co-Sensitization Synergy: D149/D131

When co-sensitized with the linear dye D131, D149 demonstrates a significant synergistic enhancement in device efficiency. This effect is attributed to the complementary molecular geometries, where D131 adsorbs onto surface areas not accessible to the bulkier D149 molecule, thereby increasing total dye loading and panchromatic light harvesting [1].

Co-Sensitization Synergy

Head-to-head

~30% efficiency gain (D149/D131 mixture vs single dye)

Supports multi-dye protocol development for panchromatic DSSCs SnO₂/CaCO₃ photoanode; AM 1.5; liquid electrolyte

Evidence Dimension	Efficiency Enhancement of Mixture vs. Individual Dyes
Target Compound Data	D149/D131 mixture efficiency: 5.10% (liquid electrolyte)
Comparator Or Baseline	Individual dyes (exact values not provided, but enhancement is ~30%)
Quantified Difference	Approximately 30% efficiency enhancement for the mixture compared to individual dye performances
Conditions	SnO₂/CaCO₃ photoanode, AM 1.5 illumination

Why This Matters

The ability of D149 to participate in synergistic co-sensitization formulations offers a practical route to further boost device performance beyond what is achievable with single-dye sensitization, expanding its utility in high-efficiency DSSC fabrication.

• [1] Kumara, G. R. A., Kaneko, S., Okuya, M., & Tennakone, K. (2017). Photovoltaic performance of SnO2/CaCO3-based dye-sensitized solar cells co-sensitized using metal-free organic dyes. Journal of Photochemistry and Photobiology A: Chemistry, 346, 1-9. View Source

D149 Dye Application Scenarios

High-Efficiency ZnO DSSCs

Given its 5.2% efficiency on ZnO compared to 4.5% for N719, 27.2% lower interfacial resistance (15.5 Ω vs. 21.3 Ω), and 34.7% higher IPCE (66% vs. 49%), D149 is the preferred sensitizer for ZnO photoanodes. This makes it ideal for research into low-cost, flexible DSSCs where ZnO is the substrate of choice due to its high electron mobility and ease of fabrication [1].

Thin-Film & Solid-State DSSCs

The 4.94-fold higher extinction coefficient of D149 (68,700 M⁻¹cm⁻¹) relative to N719 (13,900 M⁻¹cm⁻¹) enables the use of thinner semiconductor layers without sacrificing light absorption. This is critical for solid-state DSSCs and devices employing viscous electrolytes where charge transport distances must be minimized to reduce recombination losses [2].

Panchromatic Co-Sensitization Strategies

D149's ability to achieve a ~30% efficiency boost when co-sensitized with D131 (to 5.10% on SnO₂/CaCO₃) makes it a prime candidate for multi-dye sensitization protocols. Researchers seeking to expand spectral coverage and improve overall device performance should consider D149 in combination with complementary linear dyes to maximize surface coverage and light absorption [3].

Electron Injection & Recombination Dynamics

The distinctive picosecond-scale slow electron injection component observed for D149 on TiO₂—absent in cyanoacrylic dyes like D131—makes this compound a valuable model system for ultrafast spectroscopic investigations. Research aimed at understanding and optimizing the balance between injection rate and recombination suppression in organic DSSC dyes will find D149 to be an essential reference material [4].

Application

Selection Property

Validation Focus

ZnO DSSC device research

Reported ZnO-specific performance profile

Efficiency and impedance benchmarking vs ruthenium dyes

Thin-layer and solid-state photovoltaics

High extinction coefficient

Absorption-thickness trade-off under reduced optical path

Panchromatic co-sensitization protocols

Synergistic dye-loading with linear complementary dyes

Mixture-ratio optimization and spectral coverage validation

Electron injection and recombination studies

Distinctive picosecond-scale injection kinetics

Ultrafast spectroscopic characterization on TiO₂ and ZnO

• [1] Ren, Y. (2012). Zinc-based dye-sensitized solar cells and large-area fabrication (Master's thesis, Beijing University of Chemical Technology). Wanfang Data. View Source
• [2] Lin, J., Heo, Y. U., Nattestad, A., Shahabuddin, M., Yamauchi, Y., & Kim, J. H. (2015). N719- and D149-sensitized 3D hierarchical rutile TiO2 solar cells - a comparative study. Physical Chemistry Chemical Physics, 17(11), 7201-7209. View Source
• [3] Kumara, G. R. A., Kaneko, S., Okuya, M., & Tennakone, K. (2017). Photovoltaic performance of SnO2/CaCO3-based dye-sensitized solar cells co-sensitized using metal-free organic dyes. Journal of Photochemistry and Photobiology A: Chemistry, 346, 1-9. View Source
• [4] El-Zohry, A. M., & Zietz, B. (2019). The origin of slow electron injection rates for indoline dyes used in dye-sensitized solar cells. Dyes and Pigments, 160, 671-674. View Source